Cas no 1114852-91-3 (4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114852-91-3
• MF: C₂₄H₂₀FNO₆S
• MW: 469.482109069824
• CID: 5343791
• Update Time: 2025-10-17

4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
• 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methoxyphenyl)methanone
• [4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone

• Inchi： 1S/C24H20FNO6S/c1-30-18-7-4-15(5-8-18)24(27)23-14-26(17-11-19(31-2)13-20(12-17)32-3)21-10-16(25)6-9-22(21)33(23,28)29/h4-14H,1-3H3
• InChI Key： PAXPAIBFOFELLP-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=CC=2)OC)=O)=CN(C2C=C(C=C(C=2)OC)OC)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 822
• XLogP3: 4.2
• Topological Polar Surface Area: 90.5

Additional information on 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114852-91-3)

4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114852-91-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione is characterized by the presence of a benzothiazine core, substituted with a 3,5-dimethoxyphenyl group at the 4-position, a fluorine atom at the 6-position, and a 4-methoxybenzoyl group at the 2-position. These substitutions contribute to the compound's enhanced solubility and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression.

The pharmacokinetic properties of 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 4-(3,5-dimethoxyphenyl)-6-fluoro-2-(4-methoxybenzoyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114852-91-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes and advancing medical science.